Cas no 6720-02-1 (2-Amino-3-(1H-indol-3-yl)propanamide)

2-Amino-3-(1H-indol-3-yl)propanamide structure
6720-02-1 structure
Product Name:2-Amino-3-(1H-indol-3-yl)propanamide
CAS No:6720-02-1
MF:C11H13N3O
MW:203.240422010422
MDL:MFCD03826622
CID:509698
PubChem ID:89366
Update Time:2025-04-19

2-Amino-3-(1H-indol-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(1H-indol-3-yl)propanamide
    • 1H-Indole-3-propanamide,a-amino-
    • (RS)-tryptophan amide
    • AC1L3HPL
    • AC1Q5IVF
    • D,L-tryptophanamide
    • DL-tryptophan-amide
    • H-DL-Trp-NH2
    • L-tryptophan amide
    • L-Tryptophanamide, 9
    • Propanamide, 2-amino-3-(3-indolyl)-
    • Tryptophanamide
    • alpha-Amino-(S)-1H-Indole-3-propanamide
    • AKOS005174524
    • alpha-Amino-1H-indole-3-propanamide
    • MFCD03826622
    • 2-Amino-3-(1H-indol-3-yl)propanamide #
    • FT-0697987
    • JLSKPBDKNIXMBS-UHFFFAOYSA-N
    • AS-83245
    • tryptophan amide
    • CHEMBL1229086
    • BDBM92688
    • 6720-02-1
    • SCHEMBL23300489
    • H-DL-Trp-NH HCl
    • FT-0698792
    • 2-Amino-3-(3-indolyl)-Propanamide
    • SCHEMBL617181
    • DTXSID20874200
    • DB-346686
    • MDL: MFCD03826622
    • Inchi: 1S/C11H13N3O/c12-9(11(13)15)5-7-6-14-10-4-2-1-3-8(7)10/h1-4,6,9,14H,5,12H2,(H2,13,15)
    • InChI Key: JLSKPBDKNIXMBS-UHFFFAOYSA-N
    • SMILES: O=C(C(CC1=CNC2C=CC=CC1=2)N)N

Computed Properties

  • Exact Mass: 203.10599
  • Monoisotopic Mass: 203.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 84.9A^2

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 498.7±40.0 °C at 760 mmHg
  • Flash Point: 199.7±25.9 °C
  • PSA: 84.9

2-Amino-3-(1H-indol-3-yl)propanamide Security Information

2-Amino-3-(1H-indol-3-yl)propanamide Pricemore >>

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